Cas no 1025724-93-9 (1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)-
• CAS No: 1025724-93-9
• MF: C₁₂H₁₀F₃N₃O
• MW: 269.222512722015
• MDL: MFCD04125010
• CID: 5176083
• Update Time: 2025-06-08

1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)-

• MDL： MFCD04125010
• Inchi： 1S/C12H10F3N3O/c13-12(14,15)10-9(7-17-18-10)11(19)16-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,16,19)(H,17,18)
• InChI Key： AAUMYKDUGNZBIC-UHFFFAOYSA-N
• SMILES： N1C=C(C(NCC2=CC=CC=C2)=O)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)- (CAS: 1025724-93-9)

The compound 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)- (CAS: 1025724-93-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This molecule, characterized by its pyrazole core and trifluoromethyl group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic targets. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel drug candidates.

One of the key areas of research has been the optimization of synthetic routes for 1H-Pyrazole-4-carboxamide derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of this compound using a multi-step approach involving palladium-catalyzed cross-coupling reactions. The authors highlighted the importance of the trifluoromethyl group in enhancing the metabolic stability and bioavailability of the molecule, which is crucial for its potential use in drug development.

In terms of biological activity, recent in vitro studies have shown that 1H-Pyrazole-4-carboxamide derivatives exhibit potent inhibitory effects against several kinase targets, including JAK2 and FLT3. These kinases are implicated in various cancers, suggesting the potential of this compound as a starting point for anticancer drug discovery. Molecular docking studies have further elucidated the binding interactions between the compound and its target proteins, providing insights for structure-activity relationship (SAR) optimization.

Another significant development is the exploration of this compound's role in inflammation and autoimmune diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1H-Pyrazole-4-carboxamide showed promising activity as modulators of the NLRP3 inflammasome, a key player in inflammatory responses. The researchers noted that the N-(phenylmethyl) substitution pattern appears to be critical for this activity, opening new avenues for drug design in inflammatory conditions.

From a drug development perspective, recent pharmacokinetic studies have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1H-Pyrazole-4-carboxamide derivatives. These studies indicate that while the compound shows good membrane permeability, further modifications may be needed to improve its metabolic stability in vivo. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with some derivatives currently in preclinical evaluation for oncology indications.

Looking forward, researchers are focusing on expanding the structural diversity around the pyrazole core to explore new biological activities. Computational chemistry approaches, including machine learning models for activity prediction, are being increasingly employed to guide this exploration. The unique combination of the pyrazole heterocycle and trifluoromethyl group in 1H-Pyrazole-4-carboxamide, N-(phenylmethyl)-3-(trifluoromethyl)- continues to make it a valuable template for medicinal chemistry programs across multiple therapeutic areas.